Cas no 890604-18-9 (2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 890604-18-9
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6613323
• PubChem ID: 1302067
• Update Time: 2025-10-28

2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 890604-18-9
• F3238-0112
• 2-[[3,5-dimethyl-1-(thiophene-2-carbonyl)pyrazol-4-yl]methyl]isoindole-1,3-dione
• VU0167435-5
• CHEMBL1342625
• HMS2483C09
• SR-01000283106
• MLS000050730
• 2-{[3,5-dimethyl-1-(2-thienylcarbonyl)-1H-pyrazol-4-yl]methyl}-1H-isoindole-1,3(2H)-dione
• 2-{[3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS002244963
• SR-01000283106-1
• SMR000078237
• Z274555428
• 2-((3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione

• Inchi： 1S/C19H15N3O3S/c1-11-15(12(2)22(20-11)19(25)16-8-5-9-26-16)10-21-17(23)13-6-3-4-7-14(13)18(21)24/h3-9H,10H2,1-2H3
• InChI Key： DWWQWDCINYNCAO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C(C)=C(C(C)=N1)CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 890604-18-9)

2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 890604-18-9, belongs to a class of heterocyclic derivatives that are known for their diverse pharmacological properties. The presence of multiple functional groups, including a thiophene ring, a pyrazole moiety, and an isoindole core, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular framework of 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione incorporates several key structural features that contribute to its potential biological relevance. The thiophene ring is a well-known scaffold in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its aromaticity and ability to participate in π-stacking interactions make it a valuable component in the design of pharmacophores. Additionally, the pyrazole ring is another important structural motif that is frequently encountered in biologically active compounds. Pyrazoles are known for their anti-inflammatory, antimicrobial, and anticancer properties, making them attractive for therapeutic applications.

The 3,5-dimethyl substitution on the thiophene ring introduces steric bulk and electronic effects that can modulate the compound's reactivity and binding affinity. These substituents can influence the molecule's solubility, metabolic stability, and interaction with biological targets. The thiophene-2-carbonyl group serves as a key pharmacophoric element that can engage in hydrogen bonding or form metal coordination complexes, which are important for drug-receptor interactions. Furthermore, the 1H-pyrazol-4-ylmethyl moiety provides an additional site for chemical modification and functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

The 2,3-dihydro-1H-isoindole core is another significant feature of this compound. Isoindoles are a class of heterocyclic compounds that have been extensively studied for their potential applications in pharmaceuticals. They exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The dihydroisoindole scaffold can enhance the lipophilicity of the molecule while maintaining good solubility characteristics, which is crucial for oral bioavailability.

Recent research has highlighted the importance of multifunctional scaffolds in drug discovery. Compounds that combine multiple pharmacophoric units are often more effective in targeting complex biological pathways. The unique combination of thiophene, pyrazole, and isoindole moieties in 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione makes it an intriguing candidate for further exploration.

In particular, studies have shown that derivatives of thiophene-pyrazole hybrids exhibit promising activities against various diseases. For instance, some researchers have reported inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes. These enzymes play critical roles in metabolic pathways and are often targeted by therapeutic agents. The thiophene-carbonyl group in this compound could serve as a hinge-binding motif or participate in allosteric modulation of target proteins.

The pyrazolylmethyl side chain provides an additional interaction point with biological targets. Pyrazoles are known to interact with proteins through hydrogen bonding and hydrophobic interactions. The presence of multiple hydrogen bond donors and acceptors in this compound could enhance its binding affinity to specific receptors or enzymes.

Computational studies have also been instrumental in understanding the structural and functional properties of this compound. Molecular docking simulations can predict how 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione interacts with various biological targets. These studies can provide insights into its potential mechanisms of action and guide the design of more potent derivatives.

Experimental investigations have begun to explore the pharmacological potential of this compound. Initial studies have shown promising results in vitro regarding its ability to inhibit certain enzymatic activities relevant to inflammation and cancer progression. These findings warrant further investigation to assess its therapeutic efficacy in vivo.

The synthesis of 2-{3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isоindоle-l , 3 -dione presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity during preparation. However， advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency.

The development of novel synthetic routes has enabled researchers to explore different functionalization strategies on this scaffold. For example， palladium-catalyzed cross-coupling reactions can be used to introduce new substituents at specific positions on the thiophene or pyrazole rings. These reactions offer high selectivity and moderate conditions， making them suitable for large-scale synthesis.

In conclusion， 2-{3 , 5 -dimethуl - l - (thiопhenе - 2 - carbоnyl) - 1 H - pyrаzоl - 4 - ylmеthуl} - 2 , 3 - dihуdro - l H - іsoіndоle - l , 3 - dione (CAS No . 890604 - 18 - 9) is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique combination оf heterocyclic moіtіs аnd functional groups makes іt а promіsіng candіdate fоr further study . As research continues tо uncover new drеam-s оf thеrapeutіc applicatіons оf thіs class оf compоunds ， іt іs еxpectеd thаt more effective аnd targeted drееs will emerge from investigations lіke thіs . The continued exploration оf such mоlecules will contribute tо our understanding оf drеam-s mechanіsms аnd lead tо nеw breakthroughs іn medіcаl chеmistry аnd biomedicine .р>